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Compound of Interest |

Compound Name: Phenolphthalein anilide
CAS No.: 6607-41-6
Cat. No.: B1586258
Get Quote
. J

This guide provides essential, immediate safety and logistical information for the handling and
disposal of Phenolphthalein anilide. It is designed for researchers, scientists, and drug
development professionals, offering procedural, step-by-step guidance to ensure laboratory
safety and operational integrity. Our commitment is to furnish you with value beyond the
product, establishing a foundation of deep trust through scientifically grounded and field-proven
insights.

Understanding the Hazard Profile of
Phenolphthalein Anilide

Phenolphthalein anilide is a solid, white powder.[1] While specific toxicological data is limited,
it is prudent to handle it with care, drawing parallels from the well-documented hazards of the
related compound, phenolphthalein. The primary routes of exposure are inhalation of dust, and
contact with skin and eyes.[1][2] Ingestion is also a potential route of exposure.[2] Although the
provided Safety Data Sheet (SDS) for Phenolphthalein anilide does not classify it as a
hazardous substance, good industrial hygiene and safety practices are paramount.[1]
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Key toxicological data for Phenolphthalein anilide indicates a low acute toxicity profile via oral
and dermal routes in animal studies (LD50 > 2000 mg/kg bw for both).[1] However, the
potential for irritation to the skin, eyes, and respiratory tract should not be dismissed.[2][3][4]

Hazard Profile: Phenolphthalein Anilide

Physical State Solid, Powder[1]

Appearance White[1]

Odor No data available[1]

Acute Oral Toxicity LD50 - rat (female) - > 2000 mg/kg bwl[1]
Acute Dermal Toxicity LD50 - rabbit (female) - > 2000 mg/kg bw[1]

Inhalation, Skin Contact, Eye Contact,

Primary Routes of Exposure )
Ingestion[1][2]

Potential for skin, eye, and respiratory irritation.

Primary Hazards . .
[2][3][4] Avoid dust formation.[1]

Core Directive: Personal Protective Equipment
(PPE)

A multi-layered approach to PPE is crucial to mitigate the risks associated with handling
Phenolphthalein anilide. The following recommendations are based on a synthesis of best
practices for handling fine chemical powders.

Essential PPE Ensemble

o Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards are mandatory to protect against dust particles.[1] A full
face shield may be necessary for operations with a high potential for splashing or dust
generation.[5]

e Hand Protection: Chemical-impermeable gloves are required.[1] Nitrile or neoprene gloves
are recommended, and they must be inspected for any signs of degradation before use.[5]
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The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the
standard EN 374 derived from it.[1]

» Body Protection: A lab coat or chemical-resistant protective clothing is necessary to prevent
skin contact.[2][5] For handling larger quantities or in situations with a higher risk of
exposure, fire/flame resistant and impervious clothing should be worn.[1]

e Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to keep airborne concentrations low.[2] If exposure limits are
exceeded or if irritation is experienced, a full-face respirator with an appropriate particulate
filter (NIOSH/MSHA approved) should be used.[1][2]

Operational Plan: Safe Handling Workflow

The following workflow provides a step-by-step methodology for the safe handling of
Phenolphthalein anilide, from preparation to post-handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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